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Get Quote

Dodemorph Acetate: Key Properties

The table below summarizes the core chemical and functional characteristics of dodemorph acetate that are

relevant for compatibility considerations [1].

Property Description

IUPAC Name 4-cyclododecyl-2,6-dimethylmorpholine acetate [1]

Chemical Group Morpholine fungicide [1]

Mode of Action Systemic with protective and curative action. Inhibits sterol biosynthesis
(ergosterol) in membranes [1].

FRAC Code 5 (High risk of resistance) [1]

Solubility in Water 746 mg/L (at 20°C, pH 7) [1]

Log P 4.23 (High) [1]

Formulation
Example

Emulsifiable concentrate (EC) [1]
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FAQ & Troubleshooting Guide

Here are answers to common compatibility questions, based on general principles and the available data.

Q1: With which pesticides is dodemorph acetate compatible?

A: Specific combination data is not available in the search results. Dodemorph acetate is
approved for use in several EU countries (e.g., Germany, Italy, Netherlands) [1], indicating
its general usability in integrated pest management systems. However, physical and chemical

compatibility must be tested case-by-case with your specific tank-mix partners.

Q2: What is a standard protocol for testing pesticide compatibility?

A: You can adapt the following general workflow to test dodemorph acetate with other

pesticides. The diagram below outlines the key steps, from preparation to evaluation.
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Preparation

Observation & Evaluation

Start Compatibility Test

Prepare individual stock
solutions/suspensions

Use standard hard water
(342 ppm CaCO₃)

Mix in a jar at intended
application rates

Observe immediately
for heating, gelling, precipitation

Observe after 30 min
and 2-4 hours for separation

Check for crystal formation
or sludge over 24 hours

Assess Results:
Stable Homogeneous Mixture = Compatible

Click to download full resolution via product page

Q3: What are common signs of incompatibility?

A: Be observant during testing for these key indicators [1]:
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Formation of a gel or a thick, non-pourable mixture.

Precipitation of solids or formation of crystals.
Severe separation that cannot be re-suspended with moderate agitation.

Excessive foaming or formation of a persistent foam layer.
Heat generation upon mixing.

Q4: How can resistance to dodemorph acetate be managed?

A: As a FRAC Code 5 fungicide, dodemorph acetate is at high risk for resistance
development. Always adhere to the following strategies [1]:

Mix with non-cross-resistant fungicides from different FRAC groups.
Rotate with fungicides of different modes of action.

Apply as a preventative or early curative treatment.
Follow label instructions strictly regarding application rates and total number of

applications per season.

How to Proceed with Your Research

Given the lack of specific combination data, I suggest the following actions to find the information you need:

Contact the Manufacturer: Reach out to BASF or other current manufacturers and suppliers [1] [2].

They often have the most detailed and proprietary compatibility data for their products.
Consult Regional Experts: Check with your local agricultural extension service or regulatory body.

They may have region-specific guidelines and data.
Perform Your Own Jar Tests: The experimental protocol provided above is a critical and standard

practice to determine physical compatibility in your own laboratory setting before proceeding to field
trials.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [dodemorph acetate compatibility with other pesticides]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b569962#dodemorph-

acetate-compatibility-with-other-pesticides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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